Cas no 898639-16-2 (1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 898639-16-2
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 6177701
• PubChem ID: 6471243
• Update Time: 2025-07-02

1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide
• F3237-0355
• 898639-16-2
• Z1549417258
• AP-263/43419192
• 1-(3-methyl-4-propoxyphenyl)sulfonylpiperidine-4-carboxamide
• AKOS002287550
• 1-[(3-methyl-4-propoxyphenyl)sulfonyl]-4-piperidinecarboxamide
• VU0606878-1
• 1-((3-methyl-4-propoxyphenyl)sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C16H24N2O4S/c1-3-10-22-15-5-4-14(11-12(15)2)23(20,21)18-8-6-13(7-9-18)16(17)19/h4-5,11,13H,3,6-10H2,1-2H3,(H2,17,19)
• InChI Key： OAOCTBUSMMROBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OCCC)(N1CCC(C(N)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide

Introduction to 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide (CAS No. 898639-16-2)

The compound 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide (CAS No. 898639-16-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in ongoing research initiatives.

At the core of this compound's structure lies a piperidine moiety, a heterocyclic amine that is widely recognized for its versatility in drug design. Piperidine derivatives are prevalent in pharmaceuticals due to their ability to modulate various biological targets, including enzymes and receptors. The presence of a benzenesulfonyl group at the 3-position of the aromatic ring further enhances the compound's pharmacophoric potential, contributing to its interactions with biological systems.

The 3-methyl-4-propoxybenzenesulfonyl substituent is particularly noteworthy, as it introduces both steric and electronic modifications that can influence the compound's binding affinity and selectivity. This substitution pattern is often employed in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and target engagement. The combination of these structural elements makes 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the piperidine ring may interact with specific pockets on target proteins, while the benzenesulfonyl group could engage in hydrogen bonding or hydrophobic interactions. These insights are crucial for designing derivatives with improved pharmacological profiles.

In the realm of drug discovery, the development of 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide aligns with emerging trends toward targeted therapies and personalized medicine. Its unique structural features make it a valuable scaffold for exploring novel therapeutic interventions. Researchers are particularly interested in its potential applications in treating neurological disorders, where modulation of piperidine-based compounds has shown promise.

The synthesis of this compound involves multi-step organic transformations, requiring careful optimization to ensure high yield and purity. Modern synthetic methodologies, including flow chemistry and catalytic processes, have been instrumental in streamlining these reactions. The ability to produce this compound efficiently is essential for advancing preclinical studies and ultimately translating these findings into clinical applications.

Preclinical studies have begun to unravel the pharmacological effects of 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide. Initial data indicate that it exhibits notable activity against certain enzymes implicated in disease pathways. For instance, its interaction with specific kinases has been observed, suggesting a potential role in cancers or inflammatory conditions where these enzymes play a critical role. Further investigation is warranted to fully elucidate its mechanism of action.

The compound's chemical stability under various conditions is another area of active research. Medicinal chemists are exploring strategies to enhance its shelf life and bioavailability while maintaining its pharmacological efficacy. Innovations in formulation science are being leveraged to develop delivery systems that can optimize therapeutic outcomes.

Collaborative efforts between academic institutions and pharmaceutical companies are driving progress in understanding the full potential of 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide. These partnerships facilitate the integration of cutting-edge technologies, such as artificial intelligence-driven drug discovery platforms, which can accelerate the identification of lead compounds and their optimization.

The regulatory landscape for novel pharmaceuticals also plays a critical role in shaping the development trajectory of this compound. Compliance with stringent guidelines ensures that any future therapeutic applications are safe and effective for patients. Regulatory agencies are increasingly interested in innovative approaches to drug development, which bodes well for compounds like this one.

Future directions for research on 1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide include exploring its interactions with other biological targets and assessing its potential as a prodrug or combination therapy agent. The flexibility inherent in its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific therapeutic needs.

In conclusion,1-(3-methyl-4-propoxybenzenesulfonyl)piperidine-4-carboxamide (CAS No. 898639-16-2) exemplifies the innovative spirit of modern medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a cornerstone in ongoing research efforts aimed at addressing unmet medical needs. As scientific understanding evolves, this compound will continue to serve as a valuable tool for discovering new treatments across multiple therapeutic areas.